Cas no 2137552-48-6 (1-3-(propane-2-sulfonyl)propyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-3-(propane-2-sulfonyl)propyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137552-48-6
• MF: C₈H₁₆N₄O₂S
• MW: 232.303239822388
• CID: 5603666
• PubChem ID: 165480629
• Update Time: 2025-07-15

1-3-(propane-2-sulfonyl)propyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(propane-2-sulfonyl)propyl]-1H-1,2,3-triazol-4-amine
• 2137552-48-6
• EN300-1114073
• 1-3-(propane-2-sulfonyl)propyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H16N4O2S/c1-7(2)15(13,14)5-3-4-12-6-8(9)10-11-12/h6-7H,3-5,9H2,1-2H3
• InChI Key： FLOHYEHLKQXFIY-UHFFFAOYSA-N
• SMILES： S(CCCN1C=C(N)N=N1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 232.09939694g/mol
• Monoisotopic Mass: 232.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 1-3-(propane-2-sulfonyl)propyl-1H-1,2,3-triazol-4-amine

Introduction to 1-3-(propane-2-sulfonyl)propyl-1H-1,2,3-triazol-4-amine (CAS No. 2137552-48-6)

1-3-(propane-2-sulfonyl)propyl-1H-1,2,3-triazol-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. With the CAS number 2137552-48-6, this compound represents a novel derivative of the triazole scaffold, which is well-documented for its role in various therapeutic applications. The presence of a propane-2-sulfonyl group in its molecular structure introduces specific chemical functionalities that may contribute to its interaction with biological targets, making it a subject of intense research interest.

The compound's structure combines a triazole ring with an amine substituent, which is further modified by the propane-2-sulfonyl moiety. This combination of functional groups suggests potential applications in drug design, particularly in the development of small-molecule inhibitors or modulators. The triazole ring is known for its stability and ability to participate in hydrogen bonding, which can enhance binding affinity to biological receptors. Meanwhile, the amine group provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific biological functions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the propane-2-sulfonyl group may play a crucial role in stabilizing interactions with target proteins by forming multiple hydrogen bonds or engaging in hydrophobic interactions. This has opened up new avenues for designing molecules with enhanced selectivity and potency. For instance, virtual screening campaigns have identified this compound as a promising candidate for inhibiting enzymes involved in inflammatory pathways, which are implicated in various chronic diseases.

In vitro studies have begun to explore the pharmacological profile of 1-3-(propane-2-sulfonyl)propyl-1H-1,2,3-triazol-4-amine, revealing intriguing interactions with certain biomarkers. Preliminary results suggest that it may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. These findings align with the growing interest in developing novel anti-inflammatory agents that target specific enzymatic pathways without causing systemic side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the propane-2-sulfonyl group necessitates specialized synthetic methodologies, such as sulfonylation reactions under controlled conditions. Advances in synthetic chemistry have made it possible to introduce complex functional groups with greater efficiency, reducing the time and resources required for drug discovery processes. This has been particularly beneficial for academic and industrial research teams aiming to develop novel therapeutic agents.

One of the most compelling aspects of 1-3-(propane-2-sulfonyl)propyl-1H-1,2,3-triazol-4-amine is its potential for further derivatization. By modifying either the amine group or the propane-2-sulfonyl moiety, researchers can generate libraries of analogs with tailored properties. This approach is widely used in structure-based drug design, where subtle changes in molecular structure can significantly alter biological activity. For example, replacing the amine group with other heterocyclic rings or introducing additional substituents could enhance solubility or metabolic stability while maintaining or improving target engagement.

The compound's relevance extends beyond academic research; it holds promise for clinical development as a lead molecule for new drugs. Pharmaceutical companies are increasingly investing in innovative drug candidates that leverage novel scaffolds like triazoles to address unmet medical needs. The unique combination of structural features in 1-(3-(propane–2–sulfonyl)propyl)-1H–1,2,3-triazol–4–amine makes it an attractive starting point for further development into a therapeutic agent.

As computational methods continue to evolve, so does our ability to predict and validate biological activity from chemical structures. Machine learning models trained on large datasets of bioactive compounds have demonstrated remarkable accuracy in identifying promising candidates like this one. These tools help researchers prioritize compounds for experimental validation, reducing the time and cost associated with traditional high-throughput screening methods.

The potential applications of 1–(3–(propane–2–sulfonyl)propyl)–1H–1,2,3-triazol–4–amine are not limited to inflammation; it may also find utility in other therapeutic areas such as anticancer or antiviral research. The triazole ring is known to be present in several FDA-approved drugs due to its favorable pharmacokinetic properties and ability to modulate biological pathways involved in disease progression. By leveraging this scaffold alongside innovative functional groups like the propane–2–sulfonyl moiety, scientists hope to uncover new mechanisms of action that could lead to breakthrough treatments.

In conclusion, 1–(3–(propane–2–sulfonyl)propyl)–1H–1 , 23 –triazol –4 –amine (CAS No . 213755 248 –6 ) represents an exciting opportunity at he intersection o chemist ry an d bi o logy . Its unique structural features , coupled wi th recent advances i n computational drug design , make it a compelling candidate for further exploration . As research progresses , we can expect more insights into its potential applications , paving way f o r n e w t h e rap eut ic s t h at could benefit patients worldwide . p >